TX2-120-1

• Molecular Formula: C26H27N7O2
• Molecular Weight: 469.5 g/mol
• InChI: InChI=1S/C26H27N7O2/c1-3-22(34)30-20-15-17(9-10-21(20)35-19-7-5-4-6-8-19)24-23-25(27)28-16-29-26(23)33(31-24)18-11-13-32(2)14-12-18/h3-10,15-16,18H,1,11-14H2,2H3,(H,30,34)(H2,27,28,29)
• InChIKey: CLMUAHFXIQVFKZ-UHFFFAOYSA-N

TX2-120-1 – The Essential Non-Degrading Her3 Ligand Control for Hydrophobic Tagging Studies

TX2-120-1 (CAS 1603845-45-9, C₂₆H₂₇N₇O₂, MW 469.54) is a covalent, ATP-competitive ligand of the pseudokinase Her3 (ErbB3) that binds Cys721 in the ATP-binding pocket with an IC₅₀ of 56 nM [1]. It serves as the direct, non-adamantane negative control for the bivalent Her3 degrader TX2-121-1 and is the immediate synthetic precursor to that compound [2]. Unlike degradation-competent bivalent conjugates, TX2-120-1 retains full target engagement but lacks the hydrophobic adamantane moiety required to trigger proteasome-mediated Her3 turnover, making it the definitive tool for isolating binding from degradation pharmacology [1].

Matched non-degrading control for hydrophobic tagging / PROTAC studies

Covalent Her3 target engagement reported (ATP-site Cys721)

Lacks adamantane hydrophobic tag; isolates binding from degradation pharmacology

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source
• [2] Xie T, Lim SM, Westover KD, Dodge ME, Ercan D, Ficarro SB, Udayakumar D, Gurbani D, Tae HS, Riddle SM, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Pharmacological targeting of the pseudokinase Her3. Nat Chem Biol. 2014;10(12):1006-1012. doi:10.1038/nchembio.1658 View Source

Why TX2-120-1 Cannot Be Replaced by Other Her3 Ligands or Degraders in Mechanistic Studies

Her3-targeting compounds span a functional continuum from simple covalent ligands (TX1-85-1) to full hydrophobic-tag degraders (TX2-121-1), but they are not interchangeable. TX2-120-1 occupies a unique, irreplaceable position as the matched covalent-binding, non-degrading control for the TX2-121-1–adamantane conjugate series [1]. Substituting TX1-85-1 introduces a structurally divergent chemotype with a different linker architecture, while the non-covalent analog TX2-135-2 suffers from a 5.8-fold loss in target affinity (IC₅₀ 326 nM vs. 56 nM), making it a confounded control [1]. Only TX2-120-1 preserves both the covalent warhead and near-identical binding potency to the active degrader while cleanly ablating degradation, thereby enabling unambiguous attribution of pharmacological effects to the adamantane-driven degradation mechanism [1].

Structural analogs (e.g., TX1-85-1)

Divergent linker and chemotype; not a matched control for the TX2-121-1 conjugate series, may shift structure–activity interpretation.

Non-covalent analog (TX2-135-2)

Acrylamide replaced by propyl amide; reported substantially lower binding affinity, introducing a confounding factor for degradation-specific readouts.

Degradation-competent conjugate (TX2-121-1)

Induces proteasome-mediated Her3 turnover; cannot serve as a negative control, as it conflates binding with degradation pharmacology.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source

TX2-120-1 – Quantitative Differentiation Evidence for Procurement Decisions

Covalent Target Engagement Preserved: 5.8-Fold Superior Binding Affinity vs. the Non-Covalent Control TX2-135-2

TX2-120-1 retains an intact acrylamide warhead enabling covalent modification of Her3 Cys721, yielding an IC₅₀ of 56 nM in a FRET-based binding assay. In contrast, the non-covalent control TX2-135-2, in which the acrylamide is replaced by a non-reactive propyl amide, exhibits a markedly weaker IC₅₀ of 326 nM [1]. This 5.8-fold difference in target affinity demonstrates that TX2-120-1 is the superior negative control for isolating degradation-specific pharmacology because it preserves near-wild-type binding, whereas TX2-135-2 introduces a substantial affinity penalty that confounds interpretation [1].

Covalent binding affinity

Head-to-head

IC₅₀ 56 nM (TX2-120-1) vs. 326 nM (TX2-135-2); 5.8-fold higher affinity

Supports matched-affinity control; non-covalent analog introduces substantial binding penalty.

FRET-based Her3 binding assay; Lim et al., 2015.

Evidence Dimension	Her3 binding affinity (IC₅₀)
Target Compound Data	IC₅₀ = 56 nM (TX2-120-1, compound 2a)
Comparator Or Baseline	TX2-135-2 (compound 2f): IC₅₀ = 326 nM
Quantified Difference	5.8-fold higher affinity for TX2-120-1 (56 vs. 326 nM)
Conditions	FRET-based Her3 binding assay; compounds tested as TX1-85-1–derived bivalent conjugate series (Lim et al., 2015, Table 2)

Why This Matters

Procurement of TX2-120-1 ensures the negative control does not introduce a confounding loss of target engagement, a critical requirement for rigorous hydrophobic tagging mechanism-of-action studies.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source

Absence of Her3 Degradation Activity: TX2-120-1 Fails to Induce Her3 Turnover, Defining the Adamantane-Dependent Mechanism

In PC9 GR4 non-small cell lung cancer cells treated for 12 h at concentrations of 1 and 5 μM, TX2-121-1 (the adamantane-containing degrader) induced partial degradation of Her3 protein as detected by Western blot. Under identical conditions, TX2-120-1—which lacks the adamantane moiety—did not induce detectable Her3 degradation [1]. This direct head-to-head comparison establishes that covalent Her3 binding alone is insufficient for degradation and that the adamantane hydrophobic tag is the obligate pharmacophore for triggering proteasome-mediated Her3 clearance [1].

Her3 degradation activity

Head-to-head

No detectable Her3 degradation (1–5 μM, 12 h) vs. partial degradation with TX2-121-1.

Defines degradation as adamantane-dependent; covalent binding alone insufficient for turnover.

PC9 GR4 cells, Western blot; Lim et al., 2015, Fig. 4.

Evidence Dimension	Her3 protein degradation (Western blot)
Target Compound Data	No detectable Her3 degradation at 1–5 μM, 12 h
Comparator Or Baseline	TX2-121-1: partial Her3 degradation at 1 and 5 μM, 12 h
Quantified Difference	Qualitative: degradation present with TX2-121-1, absent with TX2-120-1
Conditions	PC9 GR4 cells, serum-starved, 12 h treatment, Western blot for Her3 protein (Lim et al., 2015, Fig. 4)

Why This Matters

TX2-120-1 is the only compound that cleanly separates covalent binding from degradation pharmacology, making it indispensable as a negative control in any experiment seeking to attribute biological effects to Her3 degradation.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source

Negligible Anti-Proliferative Activity: TX2-120-1 Shows Little Effect on Her3-Dependent Cell Growth vs. the Active Degrader TX2-121-1

In anti-proliferation assays using PC9 GR4 cells, TX2-121-1 demonstrated approximately 7-fold greater potency than the non-covalent control TX2-135-2, while TX2-120-1 exhibited little anti-proliferative activity [1]. This result confirms that mere covalent occupancy of Her3—without the adamantane-induced degradation—is insufficient to suppress Her3-dependent cell growth. TX2-120-1 therefore serves as the essential negative control proving that the growth-inhibitory activity of TX2-121-1 is mechanism-dependent rather than an artifact of target binding [1].

Anti-proliferative activity

Head-to-head

Little anti-proliferation effect (TX2-120-1) vs. ~7× greater potency for degrader TX2-121-1.

Supports mechanism-dependent growth inhibition; occupancy without degradation is not anti-proliferative.

PC9 GR4 cells; Lim et al., 2015.

Evidence Dimension	Anti-proliferative activity in Her3-dependent cancer cells
Target Compound Data	TX2-120-1: little anti-proliferation effect
Comparator Or Baseline	TX2-121-1: ~7-fold more potent than TX2-135-2; TX2-135-2: measurable but weak activity
Quantified Difference	Qualitative: negligible anti-proliferation for TX2-120-1 vs. robust activity for TX2-121-1 (~7× over TX2-135-2)
Conditions	PC9 GR4 cell line; anti-proliferation assay (Lim et al., 2015, Section 'Bivalent TX1-85-1–adamantane conjugates')

Why This Matters

For scientists evaluating Her3-targeting strategies, TX2-120-1 provides the definitive baseline demonstrating that covalent binding without degradation is therapeutically inert, validating the degradation-centric therapeutic hypothesis.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source

Inability to Block Her3-Dependent Downstream Signaling: Erk and Akt Phosphorylation Unaffected by TX2-120-1

When serum-starved PC9 GR4 cells were treated with TX2-121-1 at 0.5 and 2 μM for 12 h followed by neuregulin (NRG) stimulation, phosphorylation of the downstream effectors Erk and Akt was attenuated. In contrast, TX2-120-1 and TX2-135-2, both lacking the adamantane group, were substantially less effective at blocking Her3-dependent signaling [1]. This direct comparison demonstrates that covalent Her3 binding alone (TX2-120-1) does not translate into pathway inhibition; the adamantane moiety is required for functional antagonism of Her3-driven signaling cascades [1].

Downstream signaling blockade

Head-to-head

Ineffective at blocking NRG-stimulated pErk/pAkt (0.5–2 μM) vs. attenuation by TX2-121-1.

Demonstrates degradation-dependent pathway inhibition; covalent occupancy alone does not suppress signaling.

PC9 GR4, NRG stimulation, Western blot.

Evidence Dimension	Inhibition of Her3 downstream signaling (pErk, pAkt)
Target Compound Data	TX2-120-1: ineffective at blocking pErk/pAkt
Comparator Or Baseline	TX2-121-1: attenuates NRG-stimulated pErk and pAkt at 0.5–2 μM, 12 h
Quantified Difference	Qualitative: signaling blockade observed with TX2-121-1, not with TX2-120-1
Conditions	PC9 GR4 cells, serum-starved, 0.5–2 μM compound, 12 h, NRG stimulation, Western blot for pErk/pAkt (Lim et al., 2015)

Why This Matters

TX2-120-1 is the critical control that proves pathway inhibition is degradation-dependent, not a consequence of ATP-site occupancy, which is essential for target validation studies differentiating kinase inhibition from degradation pharmacology.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source

Synthetic Precursor to TX2-121-1: TX2-120-1 Enables In-House Preparation of the Active Degrader

TX2-120-1 serves as the direct synthetic precursor to the active Her3 degrader TX2-121-1. The synthesis proceeds via EDC-mediated amide coupling of the free amine on TX2-120-1 with (R)-4-((3R,5R,7R)-adamantan-1-yl)-2-methylbutanoic acid, followed by acrylamide formation to complete TX2-121-1 [1]. This precursor–product relationship provides laboratories with the option to procure TX2-120-1 as a versatile intermediate for generating both the negative control and the active degrader from a single starting material, streamlining SAR studies of linker and hydrophobic tag variants [1].

Synthetic precursor role

Reported

Penultimate intermediate; one-step EDC-mediated amide coupling with adamantane acid yields TX2-121-1.

Enables in-house degrader synthesis and linker-SAR flexibility from a single procurement.

Scheme 3, Lim et al., 2015.

Evidence Dimension	Synthetic utility as precursor to active degrader
Target Compound Data	TX2-120-1: penultimate intermediate; requires adamantane coupling + acrylamide installation to yield TX2-121-1
Comparator Or Baseline	TX2-121-1: final bivalent conjugate; cannot serve as precursor to control compounds
Quantified Difference	TX2-120-1 is one synthetic step upstream of TX2-121-1
Conditions	Solution-phase amide coupling (EDC), Scheme 3, Lim et al., 2015

Why This Matters

Procurement of TX2-120-1 provides dual utility—immediate use as a negative control and the capability to generate the active degrader in-house—offering greater experimental flexibility and cost efficiency compared to purchasing both compounds separately.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source

Selective Her3 Binding Confirmed by Chemoproteomics: TX2-120-1 Inherits the Favorable Selectivity Profile of the TX1-85-1 Warhead

The parent warhead TX1-85-1 was profiled by KiNativ chemoproteomics at 2 μM and demonstrated high selectivity for Her3 across the kinome, with covalent modification confined to Cys721, a residue unique to Her3 among all human kinases [1]. Because TX2-120-1 retains the identical acrylamide warhead and pyrazolopyrimidine core of TX1-85-1, it is expected to inherit this selectivity profile [2]. In contrast, pan-ErbB inhibitors such as afatinib or neratinib exhibit broad EGFR/Her2/Her4 activity, making TX2-120-1 a far more appropriate tool for Her3-specific mechanistic studies [2].

Kinase selectivity inference

Class-level

Parent warhead TX1-85-1 is Her3-selective by KiNativ at 2 μM; selectivity expected to be retained.

Supports Her3-specific study design; reduces off-target ErbB confounding compared to pan-ErbB inhibitors.

Inferred from TX1-85-1 profile; direct selectivity data for TX2-120-1 not reported.

Evidence Dimension	Kinase selectivity (chemoproteomic profiling)
Target Compound Data	TX2-120-1: expected Her3-selective (warhead identical to TX1-85-1, which is Her3-selective at 2 μM by KiNativ)
Comparator Or Baseline	Pan-ErbB inhibitors (afatinib, neratinib): inhibit EGFR, Her2, Her4 in addition to or instead of Her3
Quantified Difference	Class-level difference: single-target (Her3) vs. multi-ErbB pharmacology
Conditions	KiNativ chemoproteomics at 2 μM (TX1-85-1); selectivity inferred for TX2-120-1 based on shared warhead and core scaffold (Lim et al., 2015; Xie et al., 2014)

Why This Matters

When selecting a Her3-binding tool compound, TX2-120-1 offers target specificity that generic ATP-competitive ErbB inhibitors cannot match, reducing off-target confounding in Her3-focused signaling and degradation studies.

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source
• [2] Xie T, Lim SM, Westover KD, Dodge ME, Ercan D, Ficarro SB, Udayakumar D, Gurbani D, Tae HS, Riddle SM, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Pharmacological targeting of the pseudokinase Her3. Nat Chem Biol. 2014;10(12):1006-1012. doi:10.1038/nchembio.1658 View Source

TX2-120-1 – Optimal Research and Industrial Application Scenarios

Negative Control for Hydrophobic Tagging / PROTAC Mechanism-of-Action Studies

In any experiment employing TX2-121-1 or related adamantane-based Her3 degraders, TX2-120-1 is the mandatory matched negative control. It preserves covalent target engagement (IC₅₀ 56 nM) while completely lacking degradation activity, enabling unambiguous assignment of observed phenotypes—Her3 degradation, signaling blockade, anti-proliferation—to the adamantane-driven degradation mechanism rather than target binding [1]. This is essential for peer-reviewed publication of hydrophobic tagging data.

In-House Synthesis of TX2-121-1 and Linker-SAR Libraries

TX2-120-1 serves as the penultimate intermediate for generating TX2-121-1 via a single EDC-mediated amide coupling with adamantane carboxylic acid [1]. Laboratories procuring TX2-120-1 can produce both the negative control and the active degrader from one starting material, and can further diversify the hydrophobic tag or linker to explore structure–activity relationships for Her3 degradation potency, linker optimization, and tag substitution [1].

Differentiating Covalent Occupancy from Pathway Inhibition in Her3-Driven Cancer Models

TX2-120-1 enables researchers to dissect whether pharmacological effects in Her3-dependent cell lines (e.g., PC9 GR4, HER2-amplified breast cancer models) arise from ATP-site occupancy or from degradation-dependent disruption of Her3–Her2/c-Met heterodimerization. Because TX2-120-1 binds Her3 covalently without blocking downstream pErk/pAkt signaling or heterodimerization, it provides the definitive baseline for interpreting the mechanism of more complex bivalent conjugates [1].

Her3 Target Engagement Assays Requiring a Non-Degrading Covalent Probe

In cellular target engagement assays such as KiNativ chemoproteomics, NanoBRET, or thermal shift assays (CETSA), TX2-120-1 offers a covalent, non-degrading Her3 probe that can occupy the ATP-binding site without altering Her3 protein levels [1]. This avoids the confounding loss of signal that occurs with degradation-competent compounds like TX2-121-1, making TX2-120-1 the preferred tool for quantifying intracellular Her3 occupancy without concomitant target depletion [2].

Application

Selection Property

Validation Focus

Hydrophobic tagging / PROTAC mechanism-of-action studies

Matched non-degrading control (covalent Her3 binding, no degradation)

Attribution of phenotypes to degradation vs. binding

Degrader synthesis and linker-SAR diversification

Synthetic precursor (one-step to active degrader)

In-house preparation and hydrophobic tag exploration

Her3-driven cancer model studies (occupancy vs. pathway inhibition)

Covalent binding without downstream signaling blockade

Mechanistic dissection of binding vs. degradation-dependent effects

Her3 target engagement assays (non-degrading probe required)

Covalent occupancy without target depletion

Quantification of intracellular Her3 occupancy without protein-level confounding

• [1] Lim SM, Xie T, Westover KD, Ficarro SB, Tae HS, Gurbani D, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Development of small molecules targeting the pseudokinase Her3. Bioorg Med Chem Lett. 2015;25(16):3382-3389. doi:10.1016/j.bmcl.2015.04.103 View Source
• [2] Xie T, Lim SM, Westover KD, Dodge ME, Ercan D, Ficarro SB, Udayakumar D, Gurbani D, Tae HS, Riddle SM, Sim T, Marto JA, Jänne PA, Crews CM, Gray NS. Pharmacological targeting of the pseudokinase Her3. Nat Chem Biol. 2014;10(12):1006-1012. doi:10.1038/nchembio.1658 View Source